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Compound of Interest

Compound Name:
2-(4-Methylpyridin-2-YL)acetic

acid

Cat. No.: B128190 Get Quote

Essential Safety and Handling Guide for 2-(4-
Methylpyridin-2-YL)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-(4-
Methylpyridin-2-YL)acetic acid (CAS No. 149605-62-9). The following protocols are based on

the available GHS hazard information for this specific compound and safety data for analogous

pyridine carboxylic acids and derivatives.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on available data, 2-(4-Methylpyridin-2-YL)acetic acid should be handled as a

compound that may cause eye, skin, and respiratory irritation.[1] The primary routes of

exposure are inhalation, ingestion, and skin/eye contact. Adherence to the following PPE

guidelines is mandatory to minimize risk.
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Protection Type Recommended Equipment Specification Examples

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][3]

ANSI Z87.1-compliant

Skin Protection

Chemical-resistant gloves. A

standard lab coat must be

worn and fully buttoned.[2][4]

Butyl rubber gloves are

recommended for prolonged

contact. Nitrile gloves may be

used for incidental splash

protection but should be

changed immediately upon

contact.[4][5][6]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask) if

handling fine powders or

generating dust.[2]

Use in a well-ventilated area or

under a chemical fume hood is

the primary engineering

control.[2][4]

Glove Compatibility Data for Pyridine (Analogous Compound)

Glove Material
Breakthrough Time
(minutes)

Degradation Rating Recommendation

Butyl Rubber > 480 Excellent
Recommended for

prolonged handling

Nitrile Rubber

10 - 30 (conflicting

data suggests <1)[5]

[6]

Poor/Not

Recommended

Not recommended for

prolonged contact;

suitable for splash

protection only

Note: Data is for Pyridine. It is crucial to consult the manufacturer's specific glove compatibility

charts.
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Adherence to a strict operational protocol is essential. The following workflow provides a step-

by-step guide for the safe handling of 2-(4-Methylpyridin-2-YL)acetic acid, from preparation

to disposal.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data
(Compound and Analogs)

Ensure Emergency Equipment is Accessible
(Eyewash, Shower, Spill Kit)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Avoid Inhalation of Dust
and Direct Contact

Weigh and Handle with Care
Using Non-Sparking Tools

Decontaminate Work Surfaces

Remove and Dispose of
Contaminated PPE Properly

Dispose of Chemical Waste
in Labeled, Sealed Containers

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(4-Methylpyridin-2-YL)acetic acid.
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Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Spill Occurs

Evacuate Immediate Area
(if necessary)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Absorbent
(e.g., Vermiculite, Sand)

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1] Seek immediate medical attention.

If on Skin: Immediately wash with plenty of soap and water.[7] Remove contaminated

clothing. If skin irritation occurs, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If you feel unwell,

call a poison center or doctor.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Disposal Plan Proper disposal is crucial to prevent environmental contamination.

Unused Chemical: Dispose of as hazardous waste through a licensed disposal company.[8]

[9] Rotary kiln incineration is a common method for pyridine-based waste.[9] Do not dispose

of down the drain.

Contaminated Labware: Rinse with a suitable solvent (e.g., ethanol or acetone) and collect

the rinsate as hazardous waste. Dispose of glassware in a designated container.

Contaminated PPE: Dispose of as hazardous waste in accordance with institutional and local

regulations.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols. Ensure waste containers are properly labeled with the chemical

name and associated hazards.

Experimental Protocol: Decontamination of
Surfaces
This protocol details the steps for decontaminating a laboratory surface after incidental contact

with 2-(4-Methylpyridin-2-YL)acetic acid.

Objective: To effectively neutralize and remove chemical residue from a standard laboratory

workbench.
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Materials:

Decontamination solution (e.g., 70% ethanol)

Absorbent pads

Two clean washcloths

Appropriate PPE (butyl rubber gloves, safety goggles, lab coat)

Hazardous waste disposal bags

Procedure:

Preparation: Ensure the affected area is clear of all equipment and materials. Confirm that

you are wearing the appropriate PPE.

Initial Absorption: Gently place absorbent pads over the contaminated area to soak up any

visible residue without wiping, to avoid spreading the contaminant.

First Decontamination Wash: Moisten a clean washcloth with the decontamination solution.

Wipe the surface in a single direction, starting from the outer edge of the contaminated area

and moving inward. Do not scrub back and forth.

Collection: Place the used washcloth and absorbent pads into a labeled hazardous waste

bag.

Second Decontamination Wash: Using a new, clean washcloth moistened with fresh

decontamination solution, repeat the wiping process to ensure all residue is removed.

Final Rinse: Lightly spray the area with deionized water and wipe dry with a clean, dry cloth.

Disposal: Place all used cleaning materials into the hazardous waste bag, seal it, and

dispose of it according to your institution's EHS guidelines.

Post-Decontamination: Remove PPE and wash hands thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(4-METHYLPYRIDIN-2-YL)ACETIC ACID | 149605-62-9 [amp.chemicalbook.com]

2. spectrumchemical.com [spectrumchemical.com]

3. fishersci.com [fishersci.com]

4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

5. cdn.mscdirect.com [cdn.mscdirect.com]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. nj.gov [nj.gov]

8. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]

9. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-
Methylpyridin-2-YL)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128190#personal-protective-equipment-for-handling-
2-4-methylpyridin-2-yl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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